citreamicin beta
citreamicin beta
Brand Name:
Vulcanchem
CAS No.:
128999-30-4
VCID:
VC0145047
InChI:
InChI=1S/C35H29NO12/c1-14(2)32(42)46-13-34(3)33(43)48-35(4)12-16-9-15-7-8-17-24(22(15)28(39)23(16)31(41)36(34)35)29(40)25-26(37)18-10-20(44-5)21(45-6)11-19(18)47-30(25)27(17)38/h7-11,14,39H,12-13H2,1-6H3
SMILES:
CC(C)C(=O)OCC1(C(=O)OC2(N1C(=O)C3=C(C2)C=C4C=CC5=C(C4=C3O)C(=O)C6=C(C5=O)OC7=CC(=C(C=C7C6=O)OC)OC)C)C
Molecular Formula:
C35H29NO12
Molecular Weight:
655.6 g/mol
citreamicin beta
CAS No.: 128999-30-4
Main Products
VCID: VC0145047
Molecular Formula: C35H29NO12
Molecular Weight: 655.6 g/mol
| CAS No. | 128999-30-4 |
|---|---|
| Product Name | citreamicin beta |
| Molecular Formula | C35H29NO12 |
| Molecular Weight | 655.6 g/mol |
| IUPAC Name | (3-hydroxy-23,24-dimethoxy-7,10-dimethyl-5,8,18,27,29-pentaoxo-9,20-dioxa-6-azaheptacyclo[15.12.0.02,14.04,12.06,10.019,28.021,26]nonacosa-1(17),2,4(12),13,15,19(28),21,23,25-nonaen-7-yl)methyl 2-methylpropanoate |
| Standard InChI | InChI=1S/C35H29NO12/c1-14(2)32(42)46-13-34(3)33(43)48-35(4)12-16-9-15-7-8-17-24(22(15)28(39)23(16)31(41)36(34)35)29(40)25-26(37)18-10-20(44-5)21(45-6)11-19(18)47-30(25)27(17)38/h7-11,14,39H,12-13H2,1-6H3 |
| Standard InChIKey | ZUZCCBDSIBRLQK-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)OCC1(C(=O)OC2(N1C(=O)C3=C(C2)C=C4C=CC5=C(C4=C3O)C(=O)C6=C(C5=O)OC7=CC(=C(C=C7C6=O)OC)OC)C)C |
| Canonical SMILES | CC(C)C(=O)OCC1(C(=O)OC2(N1C(=O)C3=C(C2)C=C4C=CC5=C(C4=C3O)C(=O)C6=C(C5=O)OC7=CC(=C(C=C7C6=O)OC)OC)C)C |
| Synonyms | citreamicin beta LL E19085 beta LL-E19085beta |
| PubChem Compound | 3083114 |
| Last Modified | Nov 11 2021 |
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